Cas no 58-08-2 (1,3,7-trimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

1,3,7-trimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione structure

58-08-2 structure

Product Name:1,3,7-trimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

CAS No:58-08-2

Molecular Formula:C₈H₁₀N₄O₂

Molecular Weight:194.19060087204

MDL:MFCD00005758

CID:823703

PubChem ID:2519

1,3,7-trimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Properties

Names and Identifiers

- 3,7-Dihydro-1,3,7-trimethyl-1H-purine-2,6-dione
- Caffeine Anhydrous
- 3,7-Dihydro-1,3,7-trimethyl-1H-purine-2,6-dione~1,3,7-Trimethylxanthine
- melting point standard caffeine
- Natural Caffeinum
- Green tea extract Caffeine
- Caffeine
- CAFFEINE ANHYDROUS, EXTRA PURE, PH EUR, USP, BP
- Caffeine solution
- CAFFEINE(AS) PrintBack
- CAFFEINE(P) (Compendial Traceable) PrintBack
- Mettler-Toledo Calibration substance ME 18872, Caffeine
- 1,3,7-trimethylxanthine
- CAFFEIN
- COFFEIN
- Coffeine
- Kofein
- Methyltheobromine
- Miudol
- Nodaca
- No-Doz
- Stim
- THEIN
- Theine
- tirend
- trimethylxanthine
- [ "" ]
- 1,3,7-trimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
- anhydrous caffeine
- cafeina
- 1,3,7-trimethyl-2,6-dioxopurine
- Stim Thein Nodaca No-Doz Theine Caffine Cafamil Cafecon Cafeina Caffein
- caffeine
- MLS001055341
- guaranine
- 1,3,7-trimethylpurine-2,6-dione
- MLS001066409
- teina
- MLSMR
- SMR000326667
- 7-Methyltheophylline
- 1-methyltheobromine
- mateina
- MLS001056714
- Koffein
- 3,7-Dihydro-1,3,7-trimethyl-1H-purin-2,6-dion
- cafeine
- Alert-pep
- GTPL407
- 1,7-Trimethylxanthine
- DHC PLUS COMPONENT CAFFEINE
- NCI-C02733
- Sprayable Energy
- NCGC00015208-13
- Tox21_500228
- Caffeine 100 microg/mL in Methanol
- Quick-Pep
- NCGC00090699-02
- IDI1_000730
- ANOQUAN COMPONENT CAFFEINE
- Nix Nap
- CAFFEINE (MART.)
- BIDD:GT0632
- Theobromine, 1-methyl-
- Caffeine melting point standard
- DIMENHYDRINATE IMPURITY C (EP IMPURITY)
- Uplift Chewable
- SDCCGMLS-0064595.P002
- CAFFEINE COMPONENT OF INVAGESIC FORTE
- 1gfz
- Methyltheobromide
- Awake
- KBio2_001781
- C8H10N4O2
- 07E4FB58-FD79-4175-8E3D-05BF96954522
- Cafergot (Salt/Mix)
- Caffeine, anhydrous
- Conrx Alert
- NCGC00015208-27
- 1,3,7-Trimethyl-3,7-dihydro-1H-purine-2,6-dione #
- NCGC00015208-03
- NCGC00090699-03
- CCG-38825
- Spectrum4_001782
- Xanthine,3,7-trimethyl
- Caffeine, synthetic
- Spectrum_001301
- CAFFEINE COMPONENT OF MEDIGESIC PLUS
- Lopac-C-0750
- Refresh'n
- SR-01000075187
- HMS2232M13
- Caffeine [USP:BAN:JAN]
- Coffeinum
- BIDD:PXR0172
- LP00228
- NCGC00090699-08
- 357 Super Magnum
- Valumeds Maximum Strength Stay Awake
- SPBio_001222
- CAFFEINE [WHO-DD]
- CAFFEINE COMPONENT OF SYNALGOS-DC-A
- Caffeine, BioXtra
- Theophylline, 7-methyl
- Diurex Water Pills
- AwakeMaximum Strength
- EU-0100228
- Caffeine, United States Pharmacopeia (USP) Reference Standard
- NORGESIC COMPONENT CAFFEINE
- Caffeine, certified reference material, TraceCERT(R)
- SR-01000075187-8
- MEGxp0_001350
- CAFFEINE [USP MONOGRAPH]
- CU-01000012617-3
- Phensal
- DIMENHYDRINATE IMPURITY C
- DTXCID40232
- THEOPHYLLINE IMPURITY A (EP IMPURITY)
- Sohmed Alertness Aid
- 1-methyl-Theobromine
- Anhydrous caffeine (JP18)
- Caffeine, Sigma Reference Standard, vial of 250 mg
- NSC-5036
- Caffeine (USP:BAN:JAN)
- Caffeine 200mg
- D00528
- Durvitan
- Lopac0_000228
- 1,3,7-trimethyl-1H-purine-2,6(3H,7H)-dione
- SR-01000075187-7
- KBio1_000730
- 3g6m
- NCGC00015208-01
- 3,7-dihydro-1,3,7-trimethyl-1H-purine
- ACon1_000085
- PENTOXIFYLLINE IMPURITY F (EP IMPURITY)
- NCGC00015208-14
- NCGC00259234-01
- HMS1920I09
- Bayer Select Headache Pain (Salt/Mix)
- Propoxyphene Compound 65
- Spectrum5_000423
- ORPHENGESIC FORTE COMPONENT CAFFEINE
- CAFFEINE COMPONENT OF SYNALGOS-DC
- Caffeine, Pharmaceutical Secondary Standard; Certified Reference Material
- CAFFEINE COMPONENT OF NORGESIC
- 2a3b
- CAFFEINE [ORANGE BOOK]
- CAFFEINE [MI]
- 7-methyl Theophylline
- DIMENHYDRINATE IMPURITY C [EP IMPURITY]
- Carolina Cannabis Uplifting Chewables
- careone stay awake
- Topcare Stay AwakeMaximum Strength
- AB00051930-09
- 526 - Nutritional Analysis of Energy Drinks
- CAFFEINE COMPONENT OF MIGERGOT
- COFFEINUM [WHO-IP LATIN]
- Mettler-Toledo Calibration substance ME 18872, Caffeine, analytical standard, for the calibration of the thermosystem 900, traceable to primary standards (LGC)
- NCGC00090699-04
- CAFFEINE(3-METHYL-13C)
- DB-023002
- CAFFEINE (USP MONOGRAPH)
- CHEBI:27732
- CAFFEINE [USP-RS]
- NCGC00254057-01
- CAFFEINE [HSDB]
- P-A-C Analgesic Tablets
- Cafecon
- Hycomine
- Jet Alert Double Strength
- NCGC00015208-15
- NSC-755917
- Kofein [Czech]
- UNII-3G6A5W338E
- Theophylline Me
- CAFFEINE [FCC]
- NSC5036
- Caffeine (USP)
- CAFFEINE [EP MONOGRAPH]
- Bio1_000962
- A.S.A. and Codeine Compound
- C2042
- INVAGESIC COMPONENT CAFFEINE
- EC 200-362-1
- 1 3 7-trimetilksantina
- AC-12774
- KBio2_006917
- Alert Aid
- Caffeine1508
- Vivarin
- Anhydrous caffeine (TN)
- C 0750
- Propoxyphene Compound 65 (Salt/Mix)
- MolMap_000054
- NCGC00015208-10
- NCIOpen2_008255
- CAFFEINE COMPONENT OF DARVON COMPOUND
- CAFFEINE [FHFI]
- Caffeine Melting Point Standard, Pharmaceutical Secondary Standard; Certified Reference Material
- CAFFEINE COMPONENT OF ESGIC
- 1 3 7-Trimethylxanthine
- CAFFEINE COMPONENT OF TRIAD
- BIM-0050216.0001
- CCRIS 1314
- MEDIGESIC PLUS COMPONENT CAFFEINE
- SYNALGOS-DC COMPONENT CAFFEINE
- BRD-K02404261-001-02-7
- Eldiatric C
- 1H-Purine-2,6-dione, 3,7-dihydro-1,3,7-trimethyl-
- 1,3,7-Trimethyl-3,7-dihydro-1H-purine-2,6-dione
- Methylxanthine theophylline
- component of Dilone (Salt/Mix)
- BIDD:ER0554
- HMS3372J18
- EN300-21663
- PDSP2_001219
- CAFFEINE COMPONENT OF ORPHENGESIC
- THEOPHYLLINE IMPURITY A [EP IMPURITY]
- 1l5q
- CAFFEINE COMPONENT OF FIORINAL
- 1,3,7-trimethyl-1,3,7-trihydropurine-2,6-dione
- Caffeine, European Pharmacopoeia (EP) Reference Standard
- Tox21_201685
- Caffeine, SAJ special grade, >=98.5%
- Respia
- 3,7-dihydro-1,3,7-trimethyl-1H-purine (9CI)
- SR-01000075187-1
- L000155
- NSC 5036
- Caffeine, meets USP testing specifications, anhydrous
- Pharmakon1600-01500155
- NCGC00260913-01
- Caffeine [BAN:JAN]
- 114303-55-8
- KBio3_001141
- NCGC00015208-18
- ORPHENGESIC COMPONENT CAFFEINE
- Bio1_001451
- Methyltheophylline
- Caffedrine
- SDCCGMLS-0064595.P001
- FEMA No. 2224
- DB00201
- MIGERGOT COMPONENT CAFFEINE
- Caffeinum
- HMS3260N17
- Tri-Aqua
- Caffeine, purum, anhydrous, >=99.0% (HPLC)
- CAFFEINE [MART.]
- Caffeine 10 microg/mL in Methanol
- Caffeina [Italian]
- NoDoz Caplets and Chewable Tablets
- F3371-0262
- Anacin
- bmse000206
- NCGC00090699-09
- Spectrum2_001261
- SK 65 Compound
- Probes2_000128
- Coffein [German]
- NCGC00015208-08
- NCGC00090699-06
- Caffeine 1.0 mg/ml in Methanol
- Probes1_000150
- NoDoz Alertness AidMaximum Strength
- EINECS 200-362-1
- caffeine (1,3,7-trimethylxanthine)
- Caffeine, anhydrous, 99%, FCC, FG
- Melting point standard 235-237C, analytical standard
- CAFFEINE COMPONENT OF INVAGESIC
- caffenium
- metilteobromina
- BRD-K02404261-001-16-7
- Monohydrate Caffeine
- AKOS000121334
- WLN: T56 BN DN FNVNVJ B1 F1 H1
- NCGC00168808-01
- CAFFEINE COMPONENT OF LANORINAL
- NCGC00090699-07
- component of Percodan (Salt/Mix)
- NSC755917
- 829 - Tea quality parameters
- CAFFEINE (II)
- Jet Alert Regular Strength
- CAS-58-08-2
- CAFFEINE COMPONENT OF ANOQUAN
- HMS2091O11
- Caffine
- CAFFEINE COMPONENT OF ORPHENGESIC FORTE
- NS00000273
- FEMCET COMPONENT CAFFEINE
- component of A.S.A. Compound (Salt/Mix)
- NCGC00015208-16
- Caffeine (natural)
- 3,3,7-trimethyl-1H-purine-2,6-dione
- CAFFEINE COMPONENT OF CAFERGOT
- CAFFEINE COMPONENT OF FIORICET
- Monomethyl derivative of Theophylline
- Cafamil
- KBio2_004349
- CS-M0795
- NCGC00015208-11
- Caffeine, anhydrous, tested according to Ph.Eur.
- TRIAD COMPONENT CAFFEINE
- trimetilksantina
- 1,3,7-trimethyl-2,6-dioxo-1,2,3,6-tetrahydropurine
- KBioGR_002325
- Caffeina
- CAFFEINE COMPONENT OF WIGRAINE
- CAFFEINE (USP-RS)
- Cafipel
- PENTOXIFYLLINE IMPURITY F [EP IMPURITY]
- 58-08-2
- CAFFEINE COMPONENT OF DHC PLUS
- Caffeine, 1mg/ml in methanol
- FIORINAL COMPONENT CAFFEINE
- Caffeine 200 mg Tablets
- SDCCGSBI-0050216.P005
- HMS502E12
- NCGC00015208-06
- Theobromine Me
- BRD-K02404261-001-03-5
- MFCD00005758
- CAFFEINE [IARC]
- Anacin Maximum Strength
- NCGC00015208-04
- SYNALGOS-DC-A COMPONENT CAFFEINE
- NCGC00168808-02
- USEPA/OPP Pesticide Code: 000660
- Caffeine for system suitability, European Pharmacopoeia (EP) Reference Standard
- NINDS_000730
- 1,3,7-Trimethylxantine
- STK177283
- DiurexUltimate
- 1l7x
- Kafeina
- Tox21_300010
- Respia (TN)
- PDSP2_001000
- AB00051930_10
- DivK1c_000730
- PDSP1_001016
- CAFFEINE [II]
- NCGC00015208-02
- 5-26-13-00558 (Beilstein)
- BRN 0017705
- HSDB 36
- NCGC00015208-29
- DiurexUltra
- SCHEMBL5671
- Stay AwakeMaximum Strength
- Caffeine Tablets, 200 mg
- Stay Awake
- BSPBio_001921
- Diurex Water PillsXPL
- NCGC00015208-17
- BRD-K02404261-001-07-6
- DARVON COMPOUND COMPONENT CAFFEINE
- ANHYDROUS CAFFEINE [JAN]
- Allertness Aid
- HMS3715D13
- CAFFEINE [VANDF]
- SBI-0050216.P004
- AS-15340
- HB2846
- CAFFEINE [WHO-IP]
- CAFFEINE (EP MONOGRAPH)
- Alertness Aid
- Synalgos
- Koffein [German]
- FIORICET COMPONENT CAFFEINE
- CAFERGOT COMPONENT CAFFEINE
- TNP00310
- CAFFEINE COMPONENT OF EXCEDRIN
- Caffeine tablet, film-coated
- component of P-A-C Compound (Salt/Mix)
- Caffeine, British Pharmacopoeia (BP) Reference Standard
- CAFFEINE (IARC)
- Topcare Stay Awake
- 95789-13-2
- NoDoz Alertness Aid
- SPECTRUM1500155
- Dexitac
- Xanthine, 1,3,7-trimethyl
- Bio1_000473
- Caffeine melting point standard, United States Pharmacopeia (USP) Reference Standard
- 3,7-Dihydro-1,3,7-trimethyl-1H-purin-2,6-dion (coffein)
- 1H-Purine-2, 3,7-dihydro-1,3,7-trimethyl-
- NCGC00015208-20
- THEOPHYLLINE MONOHYDRATE IMPURITY A [EP IMPURITY]
- TREZIX COMPONENT CAFFEINE
- 1,7-Trimethyl-2,6-dioxopurine
- KBioSS_001781
- SR-01000075187-4
- NCGC00015208-07
- 5-26-13-00558 (Beilstein Handbook Reference)
- InChI=1/C8H10N4O2/c1-10-4-9-6-5(10)7(13)12(3)8(14)11(6)2/h4H,1-3H
- NCGC00015208-05
- Q60235
- AI3-20154
- INVAGESIC FORTE COMPONENT CAFFEINE
- Anhydrous caffeine (JP15)
- WIGRAINE COMPONENT CAFFEINE
- C07481
- Spectrum3_000321
- 3G6A5W338E
- NoSnooze
- CHEMBL113
- 1,3,7-trimethyl-3,7-dihydropurine-2,6-dione
- CAFFEINUM [HPUS]
- CFF
- Alertness Aid Stay Awake
- SK-65 Compound
- Organex
- HMS3435F10
- DTXSID0020232
- Caffeine, powder, ReagentPlus(R)
- CAFFEINE ANHYDROUS [WHO-IP]
- CAFFEINE COMPONENT OF FEMCET
- NCGC00090699-05
- NoSnoozeCircle K
- DHCplus
- NCGC00090699-01
- LANORINAL COMPONENT CAFFEINE
- EXCEDRIN COMPONENT CAFFEINE
- NCGC00015208-12
- BDBM10849
- PDSP1_001235
- Z104507896
- ESGIC COMPONENT CAFFEINE
- +Expand
- MDL： MFCD00005758
- InChIKey： RYYVLZVUVIJVGH-UHFFFAOYSA-N
- Inchi： 1S/C8H10N4O2/c1-10-4-9-6-5(10)7(13)12(3)8(14)11(6)2/h4H,1-3H3
- SMILES： CN1C=NC2=C1C(=O)N(C)C(=O)N2C
- BRN： 17705

Computed Properties

Exact Mass: 194.08000
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 0
Monoisotopic Mass: 194.08037557g/mol
Heavy Atom Count: 14
Complexity: 293
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.495
Surface Charge: 0
Topological Polar Surface Area: 58.4

Experimental Properties

LogP: -1.02930
PSA: 61.82000
Merck: 14,1636
Refractive Index: 1.6590 (estimate)
Water Partition Coefficient: 20 g/L (20 ºC)
Boiling Point: 178°C
Melting Point: 234-239 ºC
Flash Point: 178°C
FEMA: 2224 | CAFFEINE
Color/Form: Powder
Stability/Shelf Life: Stable. Incompatible with strong acids, strong bases, strong oxidizing agents, iodine, silver salts, tannins. Weakly light sensitive in solution.
Solubility: Each gram of caffeine is soluble in46Ml water,5.5Ml hot water(80℃),1.5Ml boiling water,66Ml ethanol,22Ml of hot ethanol(60℃),50Ml acetone,5.5Ml chloroform,530Ml ether,100Ml benzene,or22Ml boiling benzene.Very soluble in pyrrole and containing4%Tetrahydrofuran of water.Soluble in ethyl acetate,Slightly soluble in petroleum ether.Salt in watersolubility,According to benzoate;Cinnamate;Citrate;Salicylic acid increased sequentially;Caffeine hydrochloride;sulfate;Phosphate is easily soluble in water or alcohol,anddecompositionForming free base and acid.
Sublimation Point: 178 ºC
Density: 1.23

1,3,7-trimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Security Information

RTECS：EV6475000
WGK Germany：1
Safety Term：6.1
Safety Instruction： S16; S36/37; S45
Packing Group：III
Packing Group：III
Risk Phrases：R22; R25
Hazard Level：6.1
Dangerous goods sign： Xn T
Hazardous Material transportation number：UN 1544 6.1/PG 3
PackingGroup：III
Risk Phrases： R22
TSCA：Yes
Toxicity：LD50 orally in mice, hamsters, rats, rabbits (mg/kg): 127, 230, 355, 246 (males); 137, 249, 247, 224 (females) (Palm)
HazardClass：6.1
FLUKA BRAND F CODES：10

1,3,7-trimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Customs Data

HS CODE：2939300010
Customs Data：

China Customs Code:
2939300010

1,3,7-trimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Synthesis

1,3,7-trimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Related Literature

1. Transformation reactions of the electron adducts of methyl derivatives of xanthine in aqueous solution by pulse radiolysis

R. R. Rao,C. T. Aravindakumar,B. S. M. Rao,H. Mohan,J. P. Mittal J. Chem. Soc. Faraday Trans. 1995 91 615
2. Caffeine and nicotine in 3% NaCl solution with CO2 as corrosion inhibitors for low carbon steel

A. Espinoza-Vázquez,F. J. Rodríguez-Gómez RSC Adv. 2016 6 70226
3. Absorption of caffeine in fermented Pu-er tea is inhibited in mice

Ye-wei Huang,Huan-huan Xu,Su-min Wang,Yi Zhao,Yu-min Huang,Run-bo Li,Xuan-jun Wang,Shu-mei Hao,Jun Sheng Food Funct. 2014 5 1520
4. Partitioning of caffeine in lipid bilayers reduces membrane fluidity and increases membrane thickness

Adree Khondker,Alexander Dhaliwal,Richard J. Alsop,Jennifer Tang,Matilda Backholm,An-Chang Shi,Maikel C. Rheinst?dter Phys. Chem. Chem. Phys. 2017 19 7101
5. Design, synthesis, anticancer and in silico assessment of 8-piperazinyl caffeinyl-triazolylmethyl hybrid conjugates

Mohammad Navid Soltani Rad,Somayeh Behrouz,Kiana Shahbazkhani,Marzieh Behrouz,Elham Zarenezhad,Ali Ghanbariasad RSC Adv. 2023 13 24656
6. Engineering a novel biosynthetic pathway in Escherichia coli for the production of caffeine

Mengmeng Li,Ying Sun,Si-an Pan,Wei-wei Deng,Oliver Yu,Zhengzhu Zhang RSC Adv. 2017 7 56382
7. Resolution and quantification challenge of modern chemometric models in the determination of anti-migraine tablets containing ergotamine, caffeine, acetaminophen, and metoclopramide

Mahmoud?M. Elkhoudary,Randa A. Abdel Salam,Ghada M. Hadad RSC Adv. 2017 7 20936
8. Identification and quantification of (poly)phenol and methylxanthine metabolites in human cerebrospinal fluid: evidence of their ability to cross the BBB

Melanie Le Sayec,Diogo Carregosa,Khadija Khalifa,Chiara de Lucia,Dag Aarsland,Cláudia N. Santos,Ana Rodriguez-Mateos Food Funct. 2023 14 8893
9. Resolution and quantification challenge of modern chemometric models in the determination of anti-migraine tablets containing ergotamine, caffeine, acetaminophen, and metoclopramide

Mahmoud?M. Elkhoudary,Randa A. Abdel Salam,Ghada M. Hadad RSC Adv. 2017 7 20936
10. Identification and quantification of (poly)phenol and methylxanthine metabolites in human cerebrospinal fluid: evidence of their ability to cross the BBB

Melanie Le Sayec,Diogo Carregosa,Khadija Khalifa,Chiara de Lucia,Dag Aarsland,Cláudia N. Santos,Ana Rodriguez-Mateos Food Funct. 2023 14 8893
11. Gestational caffeine exposure acts as a fetal thyroid-cytokine disruptor by activating caspase-3/BAX/Bcl-2/Cox2/NF-κB at ED 20

Ahmed R.G. Toxicol. Res. 2019 8 196

Cas no 58-08-2 (1,3,7-trimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

1,3,7-trimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Properties

Names and Identifiers

Computed Properties

Experimental Properties

1,3,7-trimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Security Information

1,3,7-trimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Customs Data

China Customs Code:

1,3,7-trimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Synthesis

1,3,7-trimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Related Literature

Related Categories

58-08-2 (1,3,7-trimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione) Related Products